Cas no 2094353-74-7 (N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide)

N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide is a specialized organic compound featuring a cyclobutanecarboxamide moiety linked to a 3-azetidinyl group functionalized with an acryloyl substituent. This structure confers reactivity suitable for applications in polymer chemistry and medicinal chemistry, particularly as a potential monomer or intermediate in the synthesis of functionalized polymers or bioactive molecules. The presence of the acryloyl group enables participation in radical polymerization, while the azetidine and cyclobutane rings offer steric and electronic modulation, enhancing selectivity in chemical transformations. Its well-defined molecular architecture makes it a valuable building block for researchers exploring advanced materials or targeted pharmacophores.

N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide structure

2094353-74-7 structure

Product Name:N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide

CAS No:2094353-74-7

MF:C₁₁H₁₆N₂O₂

MW:208.256942749023

CID:5407610

Update Time:2025-06-08

N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

- N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide
- Inchi： 1S/C11H16N2O2/c1-2-10(14)13-6-9(7-13)12-11(15)8-4-3-5-8/h2,8-9H,1,3-7H2,(H,12,15)
- InChI Key： OFZDPHSVTBJXGN-UHFFFAOYSA-N
- SMILES： C1(C(NC2CN(C(=O)C=C)C2)=O)CCC1

Experimental Properties

Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 482.5±25.0 °C(Predicted)
pka: 14.84±0.20(Predicted)

N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7515195-0.05g	N-[1-(prop-2-enoyl)azetidin-3-yl]cyclobutanecarboxamide	2094353-74-7	95.0%	0.05g	$246.0	2025-03-10

N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide Related Literature

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Additional information on N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide

N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide (CAS No. 2094353-74-7): An Emerging Compound in Medicinal Chemistry

N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide (CAS No. 2094353-74-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclobutane carboxamide and azetidine moieties, has been the subject of several recent studies aimed at elucidating its biological activities and mechanisms of action.

The cyclobutane carboxamide moiety in N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide is a key structural element that contributes to its pharmacological properties. Cyclobutane carboxamides have been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of this moiety in the compound suggests potential applications in the treatment of inflammatory diseases and pain management.

The azetidine ring, another critical component of the molecule, is a four-membered heterocyclic amine that has gained attention for its role in modulating various biological processes. Azetidine derivatives have been investigated for their ability to interact with specific receptors and enzymes, making them promising candidates for drug development. In the context of N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide, the azetidine ring may play a crucial role in enhancing the compound's selectivity and potency.

Recent research has focused on the anti-inflammatory properties of N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide has also been evaluated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects of N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide are thought to be mediated by its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic profile of N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide has also been studied to assess its suitability for therapeutic use. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

Furthermore, the safety profile of N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide has been evaluated in preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile supports further clinical development of N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclobutanecarboxamide as a potential therapeutic agent.

In conclusion, N-[1-(1-Oxo-2-propen-1-y l)-3-a z e t i d i n y l ] c y c l o b u t a n e c a r b o x a m i d e (CAS No. 2094353 - 74 - 7) represents an exciting new compound with promising therapeutic potential. Its unique combination of cyclobutane carboxamide and azetidine moieties endows it with anti-inflammatory and neuroprotective properties, making it a valuable candidate for further research and development in medicinal chemistry.